Cas no 1260642-58-7 (Methyl 3-chloroisoquinoline-4-carboxylate)
1260642-58-7 structure
Product Name:Methyl 3-chloroisoquinoline-4-carboxylate
CAS No:1260642-58-7
MF:C11H8ClNO2
MW:221.639721870422
CID:1081724
PubChem ID:71748466
Update Time:2025-04-20
Methyl 3-chloroisoquinoline-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-chloroisoquinoline-4-carboxylate
- 1260642-58-7
- DTXSID10857567
- Methyl3-chloroisoquinoline-4-carboxylate
-
- Inchi: 1S/C11H8ClNO2/c1-15-11(14)9-8-5-3-2-4-7(8)6-13-10(9)12/h2-6H,1H3
- InChI Key: DCQIYLQWJRJJPP-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=O)OC)C2C=CC=CC=2C=N1
Computed Properties
- Exact Mass: 221.0243562g/mol
- Monoisotopic Mass: 221.0243562g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 39.2Ų
Methyl 3-chloroisoquinoline-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM142918-1g |
Methyl 3-chloroisoquinoline-4-carboxylate |
1260642-58-7 | 95% | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM142918-1g |
Methyl 3-chloroisoquinoline-4-carboxylate |
1260642-58-7 | 95% | 1g |
$1403 | 2021-08-05 | |
| Alichem | A189004602-25g |
Methyl 3-chloroisoquinoline-4-carboxylate |
1260642-58-7 | 95% | 25g |
$13263.32 | 2023-09-03 | |
| Alichem | A189004602-5g |
Methyl 3-chloroisoquinoline-4-carboxylate |
1260642-58-7 | 95% | 5g |
$5681.60 | 2023-09-03 | |
| Alichem | A189004602-10g |
Methyl 3-chloroisoquinoline-4-carboxylate |
1260642-58-7 | 95% | 10g |
$8173.26 | 2023-09-03 | |
| Ambeed | A920114-100mg |
Methyl 3-chloroisoquinoline-4-carboxylate |
1260642-58-7 | 97% | 100mg |
$335.0 | 2025-03-04 | |
| Ambeed | A920114-50mg |
Methyl 3-chloroisoquinoline-4-carboxylate |
1260642-58-7 | 97% | 50mg |
$198.0 | 2025-03-04 | |
| Ambeed | A920114-1g |
Methyl 3-chloroisoquinoline-4-carboxylate |
1260642-58-7 | 97% | 1g |
$1537.0 | 2025-03-04 | |
| Ambeed | A920114-250mg |
Methyl 3-chloroisoquinoline-4-carboxylate |
1260642-58-7 | 97% | 250mg |
$570.0 | 2025-03-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1770873-1g |
Methyl 3-chloroisoquinoline-4-carboxylate |
1260642-58-7 | 98% | 1g |
¥13690.00 | 2024-08-09 |
Methyl 3-chloroisoquinoline-4-carboxylate Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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